diethyl 2,2'-[1,4-phenylenebis(carbonylimino)]dibenzoate

• IUPAC Name: ethyl 2-[[4-[(2-ethoxycarbonylphenyl)carbamoyl]benzoyl]amino]benzoate
• InChI: InChI=1S/C26H24N2O6/c1-3-33-25(31)19-9-5-7-11-21(19)27-23(29)17-13-15-18(16-14-17)24(30)28-22-12-8-6-10-20(22)26(32)34-4-2/h5-16H,3-4H2,1-2H3,(H,27,29)(H,28,30)
• InChI Key: YYXPFHCAHKHVCY-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=CC=C1NC(=O)C2=CC=C(C=C2)C(=O)NC3=CC=CC=C3C(=O)OCC
• Molecular Formula: C26H24N2O6
• Molecular Weight: 460.5 g/mol

Description

Diethyl 2,2'-[1,4-phenylenebis(carbonylimino)]dibenzoate is a compound that has gained significant attention in scientific research due to its unique properties and potential applications. It is a symmetrical molecule that belongs to the class of bis-imines and is commonly referred to as ethyl bis(2-benzoylphenyl) iminodiacetate.

Scientific Research Applications

Diethyl 2,2'-[1,4-phenylenebis(carbonylimino)]dibenzoate has been extensively studied for its potential applications in various scientific fields. It has been found to exhibit anti-inflammatory, antioxidant, and anticancer properties. In addition, it has been shown to have potential applications in the field of organic electronics due to its unique optical and electronic properties.

Mechanism of Action

The exact mechanism of action of diethyl 2,2'-[1,4-phenylenebis(carbonylimino)]dibenzoate is not fully understood. However, it is believed to exert its effects through the inhibition of various enzymes and signaling pathways involved in inflammation and oxidative stress. In addition, it has been shown to induce apoptosis in cancer cells by activating the mitochondrial pathway.
Biochemical and Physiological Effects:
Studies have shown that this compound exhibits a range of biochemical and physiological effects. It has been found to reduce the production of pro-inflammatory cytokines, such as interleukin-6 and tumor necrosis factor-alpha. It has also been shown to increase the activity of antioxidant enzymes, such as superoxide dismutase and catalase. In addition, it has been found to induce cell cycle arrest and apoptosis in cancer cells.

Advantages and Limitations for Lab Experiments

One of the main advantages of diethyl 2,2'-[1,4-phenylenebis(carbonylimino)]dibenzoate is its versatility in terms of its potential applications in various scientific fields. It is also relatively easy to synthesize and has good solubility in organic solvents. However, one of the limitations of using this compound in lab experiments is its low water solubility, which can limit its bioavailability and effectiveness in some applications.

Future Directions

There are several future directions for research involving diethyl 2,2'-[1,4-phenylenebis(carbonylimino)]dibenzoate. One potential area of focus is the development of new synthetic methods that can improve the yield and purity of the compound. Another area of interest is the investigation of its potential applications in the field of organic electronics, which could have significant implications for the development of new technologies. Finally, further research is needed to fully understand the mechanism of action of this compound and its potential applications in the treatment of various diseases.

Synthesis Methods

Diethyl 2,2'-[1,4-phenylenebis(carbonylimino)]dibenzoate can be synthesized through a multi-step process involving the reaction of benzoyl chloride with ethyl glycinate, followed by further reactions with phthalic anhydride and ethyl chloroformate. This process yields a white crystalline solid that is soluble in organic solvents such as chloroform, dichloromethane, and ethyl acetate.